3-(6-methyl-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)propanoic acid methyl ester
Overview
Description
3-(6-methyl-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)propanoic acid methyl ester is a pyrimidone, a methyl ester and a pyrimidinethione.
Scientific Research Applications
Catalyst in Synthesis Reactions
Sulfuric acid ([3-(3-Silicapropyl)sulfanyl]propyl)ester, a compound structurally related to the chemical , has been employed as a recyclable catalyst in the condensation reaction between aromatic aldehydes and 3-methyl-l-phenyl-5-pyrazolone. This process, conducted in ethanol under refluxing conditions, yields 4,4′-alkylmethylene-bis(3-methyl-5-pyrazolones) with high efficiency, demonstrating the compound's utility in facilitating chemical synthesis (Tayebi et al., 2011).
Synthesis of Pyrimidine Derivatives
The compound has been utilized in the synthesis of dimethyl 2-(methoxymethylene) pentanedioates via an unusual Michael addition, leading to the formation of methyl 3-(2-amino-1,6-dihydro-6-oxo-pyrimidin-5-yl)propanoates. These pyrimidine derivatives, being analogs of pyrido[2,3-d]pyrimidines, have interesting biological activities, underscoring the compound's role in producing biologically active pyrimidines (Berzosa et al., 2011).
Anti-inflammatory Activity
Research has shown that certain derivatives of the compound exhibit significant anti-inflammatory activity. These derivatives were found to be more active than acetylsalicylic acid and, in some cases, more effective than ibuprofen. This highlights its potential application in developing new anti-inflammatory drugs (Jakubkienė et al., 2002).
Development of Novel Biological Compounds
The compound has been instrumental in the design and synthesis of novel thiopyrimidine-glucuronide compounds. These compounds have shown promising biological activities, suggesting potential applications in pharmaceutical research (Wanare, 2022).
properties
Molecular Formula |
C9H12N2O3S |
|---|---|
Molecular Weight |
228.27 g/mol |
IUPAC Name |
methyl 3-(6-methyl-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)propanoate |
InChI |
InChI=1S/C9H12N2O3S/c1-5-6(3-4-7(12)14-2)8(13)11-9(15)10-5/h3-4H2,1-2H3,(H2,10,11,13,15) |
InChI Key |
ISRRLTIEWOHRNX-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)NC(=S)N1)CCC(=O)OC |
Canonical SMILES |
CC1=C(C(=O)NC(=S)N1)CCC(=O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(3S,8S,9S,10R,13S,14S,16R,17S)-17-acetyl-3-cyclopentyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-16-carbonitrile](/img/structure/B1202801.png)
